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Compound of Interest

Compound Name: 1,9-Diaminononane

Cat. No.: B1582714

An In-depth Technical Guide to the Physicochemical Characteristics of 1,9-Diaminononane

Introduction

1,9-Diaminononane, also known as nonamethylenediamine, is a linear aliphatic diamine with
the chemical formula CoH22N2.[1][2][3] It presents as a white to slightly yellow, low-melting solid
with a characteristic ammonia-like or fishy odor.[1][4][5] This bifunctional molecule, featuring
primary amino groups at both ends of a nine-carbon chain, serves as a versatile building block
and intermediate in a wide array of chemical syntheses and industrial applications.[1][6] Its
utility spans from the production of polymers and pharmaceuticals to its use as a corrosion
inhibitor and a component in fuel additives.[1] This guide provides a comprehensive overview
of the core physicochemical properties of 1,9-Diaminononane, detailed experimental protocols
for their determination, and visualizations of its synthesis and applications, tailored for
researchers, scientists, and professionals in drug development.

Physicochemical Data

The fundamental physicochemical properties of 1,9-Diaminononane are summarized in the
tables below, providing a consolidated reference for laboratory and research applications.

Table 1: Core Physicochemical Properties
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Property Value Source

Appearance Whit.e to in.ghtIy yellow low- 2171
melting solid

Molecular Formula CoH22N2 (1112113171181

Molecular Weight 158.28 g/mol [L1121131[71[8]

Melting Point 35-37 °C (2171191 10][11]

Boiling Point 258-259 °C (at 756 mmHg) [2][7][9][10][11]

Density 0.8215 g/cm? (estimate) [21[7]

Water Solubility Soluble [112171112]

pKa (Predicted) 10.97 £ 0.10 [11121[7]

Flash Point >110 °C (>230 °F) [21[7191[1.2]

Vapor Pressure

0.37 Pa (at 25 °C)

[2](7]

Refractive Index

1.4686 (estimate)

[2]7]

LogP

1.3 (at 23 °C)

[2]7]

Sensitivity

Air sensitive, Hygroscopic

[11(2][7][12]

Table 2: Chemical Identifiers
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Identifier Value Source

CAS Number 646-24-2 [117181e112]
EINECS Number 211-470-3 [1][9]
Beilstein Registry No. 1737533 [21[7]
PubChem CID 69534 [1]

SMILES NCCCCCCCCCN [71[9]1[10]

INChl=1S/C9H22N2/c10-8-6-4-
InChl [1][7][°][10]
2-1-3-5-7-9-11/h1-11H2

SXJVFQLYZSNZBT-
InChlKey [L][7]e][10]
UHFFFAOYSA-N

Experimental Protocols

Standardized methodologies are crucial for the accurate and reproducible determination of
physicochemical properties. Below are detailed protocols for key characterization experiments.

Melting Point Determination (Capillary Method)

o Objective: To determine the temperature range over which the solid 1,9-Diaminononane
transitions to a liquid.

» Methodology:

o Sample Preparation: A small, dry sample of 1,9-Diaminononane is finely powdered and
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer or temperature probe.

o Heating: The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point (35-37 °C).[7][9]
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o Observation: The temperature at which the first drop of liquid appears (onset of melting)
and the temperature at which the entire sample becomes a clear liquid (completion of
melting) are recorded. This range is the melting point.

Boiling Point Determination (Distillation Method)

o Objective: To determine the temperature at which the vapor pressure of liquid 1,9-
Diaminononane equals the atmospheric pressure.

o Methodology:

o Apparatus Setup: A small quantity of 1,9-Diaminononane is placed in a distillation flask
with a few boiling chips. A condenser and a collection flask are attached. A thermometer is
positioned so that its bulb is just below the side arm of the distillation flask.

o Heating: The flask is heated gently.

o Observation: As the liquid boils, the vapor rises, condenses, and drips into the collection
flask. The boiling point is the stable temperature recorded on the thermometer during this
distillation process.

o Pressure Correction: The observed boiling point is corrected to the standard pressure of
760 mmHg, as the boiling point is pressure-dependent. The literature value is 258-259 °C
at 756 mmHg.[7][9]

Solubility Assessment (Qualitative)

o Objective: To determine the solubility of 1,9-Diaminononane in water.
o Methodology:

o Procedure: A small, measured amount of 1,9-Diaminononane (e.g., 100 mg) is added to
a test tube containing a measured volume of deionized water (e.g., 1 mL).

o Mixing: The mixture is agitated or vortexed for a set period.

o Observation: The solution is observed for the presence of undissolved solid. If the solid
dissolves completely, the compound is considered soluble.[1][7] The process can be
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repeated with increasing amounts of solute to estimate the solubility limit.

Spectral Analysis (*H NMR)

e Objective: To confirm the chemical structure of 1,9-Diaminononane by analyzing the
chemical environment of its hydrogen atoms.

o Methodology:

o Sample Preparation: A small amount of 1,9-Diaminononane is dissolved in a suitable
deuterated solvent (e.g., CDCIs or D20).

o Data Acquisition: The sample is placed in an NMR spectrometer, and the *H NMR
spectrum is acquired.

o Interpretation: The spectrum is analyzed for chemical shifts, integration values, and
splitting patterns to confirm the presence of the nine methylene groups and two amino
groups, consistent with its structure. Spectral data for 1,9-Diaminononane is available in
chemical databases.[13]

Visualizations

The following diagrams, generated using the DOT language, illustrate the synthesis workflow
and key application areas of 1,9-Diaminononane.

Synthesis Workflow

The industrial synthesis of 1,9-Diaminononane can be achieved through the catalytic
hydrogenation of azelonitrile. This process involves high pressure and temperature in the
presence of specific catalysts.
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Caption: Catalytic hydrogenation of azelonitrile to produce 1,9-Diaminononane.[14][15]

Logical Diagram of Applications

1,9-Diaminononane’s bifunctional nature makes it a valuable component in various fields, from
materials science to chemical synthesis.
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Caption: Diverse industrial and research applications of 1,9-Diaminononane.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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